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Compound of Interest

Compound Name: Calcium mesoxalate trihydrate

Cat. No.: B8003736

Disclaimer: Information regarding the thermal decomposition of Calcium Mesoxalate
Trihydrate is not available in the reviewed scientific literature. This guide provides a
comprehensive overview of the thermal decomposition of the closely related compound,
Calcium Oxalate Trihydrate (CaC204-3H20). Due to the structural similarities, this information
may provide valuable insights for researchers, scientists, and drug development professionals.

Introduction

Calcium oxalate exists in three hydrated forms: the monoclinic monohydrate (whewellite), the
tetragonal dihydrate (weddellite), and the triclinic trihydrate (caoxite).[1] The thermal
decomposition of these hydrates, particularly the monohydrate, is a well-studied process and is
often used as a standard for thermogravimetric analysis (TGA) calibration.[1][2] The trihydrate
form, caoxite, is the most hydrated and typically the least stable, readily converting to the
monohydrate.[3] Its thermal decomposition involves a multi-step process of dehydration
followed by the decomposition of the anhydrous salt.

Thermal Decomposition Pathway

The thermal decomposition of calcium oxalate trinydrate proceeds through a series of distinct
stages, each characterized by a specific mass loss corresponding to the evolution of a gaseous
product. The process can be summarized as follows:

o Dehydration: The initial stage involves the loss of water molecules to form the anhydrous
calcium oxalate. This dehydration of the trihydrate can occur in one or more steps, ultimately
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leading to the monohydrate and then the anhydrous form.[4][5]

o Decomposition to Calcium Carbonate: The anhydrous calcium oxalate then decomposes to
form calcium carbonate and carbon monoxide.[6][7]

o Decomposition to Calcium Oxide: In the final stage, calcium carbonate decomposes to
calcium oxide with the release of carbon dioxide.[2][6]

The following diagram illustrates the sequential decomposition pathway of calcium oxalate
trinydrate.
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Caption: Thermal decomposition pathway of Calcium Oxalate Trihydrate.

Quantitative Data

The following tables summarize the quantitative data for the thermal decomposition of calcium
oxalate hydrates. The data is primarily based on studies of the monohydrate and mixed
hydrates, as detailed studies on the pure trihydrate are less common. The dehydration steps of
the trihydrate to the monohydrate are included where data is available.

Table 1: Dehydration Stages of Calcium Oxalate Hydrates

Hydrate Temperatur  Theoretical Observed

Transformat e Range Mass Loss Mass Loss Technique Reference

ion (°C) (%) (%)

CaCz204-3H2
19.77 (for 2

o - ~70 - 170 - DSC [4]
H20)

CaCz204-H20

CaC204-H20

~100 - 250 12.33 12.30 TGA [6]
- CaCz204
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Table 2: Decomposition Stages of Anhydrous Calcium Oxalate

Temperatur  Theoretical Observed

Decomposit .
ion St e Range Mass Loss Mass Loss Technique Reference
ion Ste
" o (%) (%)
CaCz204 —
~350 - 550 19.17 18.90 TGA [6]
CaCOs + CO
CaCOs -
~600 - 810 30.12 29.93 TGA [61[8]
CaO + CO:2

Table 3: Kinetic Parameters for Dehydration

Apparent
Transformation Activation Energy Technique Reference
(kJ mol—?)
Trihydrate -
68 DSC/TGA [5]
Monohydrate
Monohydrate -
81 DSC/TGA [5]

Anhydrous

Experimental Protocols

The characterization of the thermal decomposition of calcium oxalate hydrates is typically
performed using a combination of thermoanalytical techniques.

Thermogravimetric Analysis (TGA)

Thermogravimetric analysis measures the change in mass of a sample as a function of
temperature.[6]

 Instrument: A thermogravimetric analyzer equipped with a precision balance and a furnace.

[5]16]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.ebatco.com/wp-content/uploads/2013/12/Thermogravimetric-Analysis-of-Calcium-Oxalate-1.pdf
https://www.ebatco.com/wp-content/uploads/2013/12/Thermogravimetric-Analysis-of-Calcium-Oxalate-1.pdf
https://www.researchgate.net/publication/284077175_Kinetic_study_of_dehydration_of_calcium_oxalate_trihydrate
http://stemed.site/NCSU/CH454/lab2/tga_cah2o4_expmt.pdf
http://stemed.site/NCSU/CH454/lab2/tga_cah2o4_expmt.pdf
https://www.ebatco.com/wp-content/uploads/2013/12/Thermogravimetric-Analysis-of-Calcium-Oxalate-1.pdf
http://stemed.site/NCSU/CH454/lab2/tga_cah2o4_expmt.pdf
https://www.ebatco.com/wp-content/uploads/2013/12/Thermogravimetric-Analysis-of-Calcium-Oxalate-1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8003736?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Sample Preparation: A small amount of the sample (typically 5-25 mg) is placed in a sample
pan (e.g., alumina or platinum).[1][8]

Atmosphere: The analysis is usually conducted under an inert atmosphere, such as nitrogen,
with a constant flow rate (e.g., 20-50 cm3/min).[4][5] An oxidizing atmosphere (air or oxygen)
can be used to study the effect on the decomposition process.[7]

Heating Rate: A constant heating rate is applied, commonly in the range of 10-20 °C/min.[2]

[9]

Data Analysis: The resulting TGA curve plots mass loss against temperature, allowing for the
determination of the temperature ranges and percentage mass loss for each decomposition
step.[10]

Differential Scanning Calorimetry (DSC)

Differential scanning calorimetry measures the difference in heat flow between a sample and a

reference as a function of temperature.

Instrument: A differential scanning calorimeter.[4][5]

Sample Preparation: A small mass of the sample is placed in an open or sealed crucible
(e.g., aluminum).[4]

Atmosphere: An inert purge gas, such as nitrogen, is typically used.[4]
Heating Rate: A controlled linear heating rate is applied.[4]

Data Analysis: The DSC curve shows endothermic or exothermic peaks corresponding to
thermal events like dehydration and decomposition.[5]

Evolved Gas Analysis (EGA)

Evolved gas analysis techniques, such as TGA coupled with mass spectrometry (TGA-MS) or

Fourier-transform infrared spectroscopy (TGA-FTIR), are used to identify the gaseous products

evolved during decomposition.[1][8]
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e Instrumentation: A thermogravimetric analyzer is interfaced with a mass spectrometer or an

FTIR spectrometer.[8]

e Procedure: As the sample is heated in the TGA, the evolved gases are transferred to the MS
or FTIR for analysis.[8]

o Data Analysis: This provides real-time identification of the gaseous species (e.g., H20, CO,
CO2) released at each decomposition stage.[8]

The following diagram illustrates a typical experimental workflow for the thermal analysis of
calcium oxalate trihydrate.
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Caption: Experimental workflow for thermal analysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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